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Compound of Interest

Compound Name: 2-bromo-N-cyclohexylacetamide

Cat. No.: B1266729

Application Notes: Synthesis of 2-
((Benzo[d]thiazol-2-yl)thio)-N-
cyclohexylacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptobenzothiazole (2-MBT) and its derivatives represent a versatile class of heterocyclic
compounds with a broad spectrum of biological activities and industrial applications.[1][2][3][4]
These derivatives are known to exhibit antimicrobial, antifungal, anti-inflammatory, antitumor,
and various other pharmacological properties.[1][2][3][4] The synthesis of S-substituted 2-MBT
derivatives is a common strategy to explore and modulate their biological effects. This is
typically achieved through the nucleophilic substitution reaction of the thiol group of 2-MBT with
various electrophiles.

This application note provides a detailed protocol for the synthesis of a specific 2-
mercaptobenzothiazole derivative, 2-((benzo[d]thiazol-2-yl)thio)-N-cyclohexylacetamide,
through the reaction of 2-mercaptobenzothiazole with 2-bromo-N-cyclohexylacetamide. This
reaction is an example of S-alkylation, a fundamental transformation in the derivatization of 2-
MBT.
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Reaction Principle

The synthesis proceeds via a nucleophilic substitution reaction (SN2). The thiol group of 2-
mercaptobenzothiazole, in the presence of a base, is deprotonated to form a more nucleophilic
thiolate anion. This anion then attacks the electrophilic carbon atom of 2-bromo-N-
cyclohexylacetamide, displacing the bromide ion and forming the desired S-substituted

product.

General Reaction Scheme:
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Reactants Reaction Conditions

Base (e.g., K2CO3, Et3N)
Solvent (e.g., Acetone, DMF)

2-Mercaptobenzothiazole 2-Bromo-N-cyclohexylacetamide

+ Reaction Conditions
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2-((Benzo[d]thiazol-2-yl)thio)-N-cyclohexylacetamide
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Dissolve 2-MBT and Base in Solvent

Add 2-Bromo-N-cyclohexylacetamide
(Reflux for 4-6 hours)

(Work-up (FiItration/Evaporation))

(Extraction with Ethyl Acetate)
(Washing and Drying)

(Purification (RecrystalIization/Chromatography))

:

(Characterization (NMR, IR, MP))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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